5-Chloro-4,6-dimethyl-3-nitropyridin-2-amine
Description
5-Chloro-4,6-dimethyl-3-nitropyridin-2-amine is a chemical compound used as an intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuffs . It has a molecular formula of C7H8ClN3O2 .
Synthesis Analysis
The synthesis of 5-Chloro-4,6-dimethyl-3-nitropyridin-2-amine and similar nitropyridine derivatives is described in a patent . The process involves the preparation of nitropyridine derivatives and their salt and precursors such as halogenated amino pyridines .Molecular Structure Analysis
The molecular structure of 5-Chloro-4,6-dimethyl-3-nitropyridin-2-amine consists of a pyridine ring, which is a six-membered ring with one nitrogen atom and three double bonds. The ring is substituted with a chlorine atom, two methyl groups, and a nitro group attached to an amine .Chemical Reactions Analysis
As an intermediate, 5-Chloro-4,6-dimethyl-3-nitropyridin-2-amine can participate in various chemical reactions. For instance, it can be used in the synthesis of 5-amino-azaoxindole derivatives . It may also be involved in the preparation of pharmaceutically active compounds used in the treatment of proliferative disorders and other diseases where aurora kinase and/or FLT3 activity is implicated .Physical And Chemical Properties Analysis
5-Chloro-4,6-dimethyl-3-nitropyridin-2-amine is a solid compound . It is slightly soluble in water and soluble in dimethyl sulfoxide and chloroform . The compound has a molecular weight of 201.61 .properties
IUPAC Name |
5-chloro-4,6-dimethyl-3-nitropyridin-2-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClN3O2/c1-3-5(8)4(2)10-7(9)6(3)11(12)13/h1-2H3,(H2,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YHCVXLAUUQMSRO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=C1Cl)C)N)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.61 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-4,6-dimethyl-3-nitropyridin-2-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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